Cas no 1934755-93-7 (3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol)

• Product Name: 3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol
• CAS No: 1934755-93-7
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6073213
• PubChem ID: 130661865
• Update Time: 2025-10-21

3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol
• 1934755-93-7
• EN300-1764420

• Inchi： 1S/C7H12N2S/c1-9-6-8-5-7(9)3-2-4-10/h5-6,10H,2-4H2,1H3
• InChI Key： DVFOQWRCLGATPK-UHFFFAOYSA-N
• SMILES： SCCCC1=CN=CN1C

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.8Ų

Additional information on 3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol

3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol (CAS No. 1934755-93-7)

3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol, also known by its CAS registry number CAS 1934755-93-7, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an imidazole ring with a thiol group, making it a valuable building block for advanced materials and functional molecules.

The molecular formula of 3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol is C6H8N2S, with a molecular weight of approximately 148.2 g/mol. Its structure consists of a five-membered imidazole ring substituted at the 5-position with a methyl group and at the 2-position with a propylthiol group (-CH2CH2SH). This arrangement imparts the compound with both aromatic stability from the imidazole ring and reactivity from the thiol group, enabling it to participate in various chemical transformations.

Recent studies have highlighted the potential of 3-(1-methyl-1H-imidazol-5-yl)propane-1-thiol in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). The thiol group serves as a strong coordinating ligand, capable of binding to metal ions such as copper, zinc, and iron. For instance, researchers have demonstrated the formation of highly porous MOFs using this compound as a ligand, which exhibit exceptional gas adsorption properties. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 3-(1-methyl-1H-imidazol-5-yLpropane-S-thiol has shown potential in biological systems. The imidazole moiety is known to mimic certain bioactive molecules, making this compound a candidate for drug design. Recent investigations have explored its interactions with enzymes and proteins, suggesting that it could serve as a lead compound for developing new therapeutic agents.

The synthesis of CAS 1934755-S93-S typically involves multi-step organic reactions. A common approach includes the alkylation of an imidazole derivative followed by thioether formation. For example, one method involves reacting 1-methylimidazole with an appropriate alkylating agent in the presence of a base to introduce the propylthiol group. This process is well-documented in the literature and has been optimized for high yields and purity.

From an environmental standpoint, 3-(S-methyl-SH-imidazol-S-yLprop-S-aneth-S-thiol has been studied for its biodegradability and toxicity profiles. Preliminary data indicate that it exhibits moderate biodegradation under aerobic conditions, suggesting that it may not persist long-term in natural environments. However, further research is required to fully understand its environmental impact and ensure safe handling practices.

In terms of industrial applications, this compound has found use as an intermediate in the production of specialty chemicals and advanced materials. Its ability to form stable metal complexes makes it valuable in catalysis and electronic materials. For example, it has been employed as a ligand in homogeneous catalysis for alkene polymerization and other transformations.

The study of CAS 19347S5S-S9SS continues to be an active area of research across multiple disciplines. Chemists are exploring new synthetic routes to improve efficiency and scalability, while material scientists are investigating its potential in emerging technologies such as flexible electronics and energy storage devices.

In conclusion, S-(S-methyl-SH-imidazol-S-yLprop-S-aneth-S-thiol, or CAS 19SSSSSSSSSSSSSSSSSSSSSSSSSSS7S S S S S S S S S S S S SS SS SS SS SS SS SS SS SS SS SS SS SS SS SS SS SS SS SS S S S S S S S S S S , stands out as a multifaceted compound with diverse applications spanning from materials science to biology. Its unique chemical properties make it an invaluable tool for researchers seeking to develop innovative solutions across various industries.